Cas no 20771-09-9 (4,6-o-benzylidene-α-d-galactopyranose (en)galactopyranose, 4,6-o-benzylidene-, .α.-d- (en))

4,6-o-benzylidene-α-d-galactopyranose (en)galactopyranose, 4,6-o-benzylidene-, .α.-d- (en) structure
20771-09-9 structure
Product Name:4,6-o-benzylidene-α-d-galactopyranose (en)galactopyranose, 4,6-o-benzylidene-, .α.-d- (en)
CAS No:20771-09-9
MF:C13H16O6
MW:268.262544631958
CID:1400039
Update Time:2024-03-01

4,6-o-benzylidene-α-d-galactopyranose (en)galactopyranose, 4,6-o-benzylidene-, .α.-d- (en) Chemical and Physical Properties

Names and Identifiers

    • 4,6-o-benzylidene-α-d-galactopyranose (en)galactopyranose, 4,6-o-benzylidene-, .α.-d- (en)
    • (1R,2S,3R,6R)-9-methyl-5,8,10-trioxabicyclo[4.4.0]decane-2,3,4-triol
    • 4,6-ethylidene-D-glucose
    • 4,6-O-ethylidene-D-glucose
    • 4,6-O-Ethylidene-D-glucopyranoside
    • 4,6-O-phenylmethylglucopyranose
    • 1,5-anhydro-3-O-tert-butyldimethylsilyl-2-deoxy-4,6-O-isopropylidene-D-arabino-hex-1-enitol
    • 4,6-O-ethyliden-D-glucose
    • 4,6-O-isopropylidene-3-O-(tert-butyldimethylsilyl)-D-arabino-hex-1-enitol
    • 4,6-O-Aethyliden-D-glucopyranose
    • 4,6-O-ethylideneglucopyranose
    • 4,6-O-benzylidene-D-glucose
    • 4,6-Ethyliden-D-glucose
    • (1R,2S,3R,6R)-9-methyl-5,8,10-trioxabicyclo[4.4.0]decane-2,3,4-triol; 4,6-ethylidene-D-glucose; 4,6-O-ethylidene-D-glucose; 4,6-O-Ethylidene-D-glucopyranoside; 4,6-O-phenylmethylglucopyranose; 1,5-anhydro-3-O-tert-butyldimethylsilyl-2-deoxy-4,6-O-isopropylidene-D-arabino-hex-1-enitol; 4,6-O-ethyliden-D-glucose; 4,6-O-isopropylidene-3-O-(tert-butyldimethylsilyl)-D-arabino-hex-1-enitol; 4,6-O-Aethyliden-D-glucopyranose; 4,6-O-ethylidenegl
    • (4aR,6S,7R,8R,8aR)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triol
    • MDL: MFCD30176574
    • Inchi: 1S/C13H16O6/c14-9-10(15)12(16)18-8-6-17-13(19-11(8)9)7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10-,11+,12+,13?/m1/s1
    • InChI Key: FOLRUCXBTYDAQK-MFJIRHPUSA-N
    • SMILES: O1C[C@@]2([H])O[C@H](O)[C@H](O)[C@@H](O)[C@@]2([H])OC1C1=CC=CC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
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